Cas no 1804084-73-8 (Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate)
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate
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- Inchi: 1S/C12H14O5/c1-2-17-12(16)9-4-3-8(10(13)7-9)5-6-11(14)15/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)
- InChI Key: VMTTTYORFOCHPM-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=O)OCC)C=CC=1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 276
- XLogP3: 1.5
- Topological Polar Surface Area: 83.8
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006228-250mg |
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate |
1804084-73-8 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015006228-500mg |
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate |
1804084-73-8 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015006228-1g |
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate |
1804084-73-8 | 97% | 1g |
1,564.50 USD | 2021-06-21 |
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate
Comprehensive Overview of Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate (CAS No. 1804084-73-8)
Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate (CAS No. 1804084-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural properties. This ester derivative combines a benzoate core with functional groups like carboxyl and hydroxyl, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1804084-73-8 ensures precise identification in global chemical databases, while its systematic name reflects its molecular architecture. Researchers are increasingly exploring its potential in anti-inflammatory formulations and skincare actives, aligning with the growing demand for sustainable and multifunctional ingredients.
The compound’s relevance extends to green chemistry initiatives, where its biodegradability and low toxicity profile are highly valued. Recent studies highlight its role as a precursor in biodegradable polymers, addressing environmental concerns tied to synthetic materials. Additionally, its hydroxybenzoate moiety links it to parabens—a hot topic in cosmetic safety debates—though its ethyl-carboxyl modification offers a safer alternative. This positions Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate as a candidate for "clean beauty" formulations, a trending niche in consumer markets.
From a technical perspective, the compound’s synthesis involves esterification and selective oxidation, with yields optimized via microwave-assisted reactions���a technique gaining traction for its efficiency. Analytical methods like HPLC and NMR confirm its purity, critical for applications in drug delivery systems. Notably, its carboxyethyl group enhances water solubility, a sought-after trait in oral bioavailability enhancement, a frequent search query among pharmacologists.
Market-wise, the demand for CAS 1804084-73-8 correlates with advancements in personalized medicine and nutraceuticals. Patent filings reveal its use in targeted cancer therapies, leveraging its ability to modulate cellular pathways. Concurrently, AI-driven platforms like chemical property predictors utilize its structural data to model novel derivatives, answering frequent searches on "AI in drug discovery."
In conclusion, Ethyl 4-(2-carboxyethyl)-3-hydroxybenzoate exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from cosmeceuticals to biomaterials—resonate with contemporary scientific and industrial priorities, making it a compound of enduring relevance.
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